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Compound of Interest

Compound Name: (+)-Norpatchoulenol

Cat. No.: B191985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-Norpatchoulenol is a tricyclic sesquiterpenoid and a minor but olfactorily significant

component of patchouli essential oil, derived from the leaves of Pogostemon cablin (Blanco)

Benth.[1][2] While present in small quantities, it is a key contributor to the characteristic aroma

of patchouli oil and is of interest for its potential applications in perfumery and as a chiral

building block in organic synthesis.[1] The isolation of (+)-Norpatchoulenol is a multi-step

process that begins with the extraction of the essential oil from the plant material, followed by

fractional distillation to separate the individual components. This document provides detailed

protocols for the hydrodistillation of Pogostemon cablin leaves to yield patchouli essential oil

and the subsequent isolation of (+)-Norpatchoulenol through fractional distillation.

Physicochemical Properties of (+)-Norpatchoulenol
and Major Components of Patchouli Oil
A thorough understanding of the physicochemical properties of (+)-Norpatchoulenol and other

major constituents of patchouli oil is crucial for its successful isolation. The significant

difference in boiling points between (+)-Norpatchoulenol and the most abundant component,

Patchouli Alcohol, allows for their separation by fractional distillation.
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Compound
Molecular
Formula

Molar Mass (
g/mol )

Boiling Point
(°C) at 760
mmHg

Typical
Concentration
in Patchouli
Oil (%)

(+)-

Norpatchoulenol
C₁₄H₂₂O 206.33

275.00 - 276.00

(est.)[3]
0.1 - 4[4]

Patchouli Alcohol C₁₅H₂₆O 222.37 289.0 (approx.) 20 - 45

α-Guaiene C₁₅H₂₄ 204.35 258.0 (approx.) 15 - 25

δ-Guaiene C₁₅H₂₄ 204.35 258.0 (approx.) 10 - 20

α-Patchoulene C₁₅H₂₄ 204.35 255.0 (approx.) 5 - 10

Seychellene C₁₅H₂₄ 204.35 260.0 (approx.) 5 - 10

Experimental Protocols
Part 1: Hydrodistillation of Pogostemon cablin Leaves
for Essential Oil Extraction
This protocol outlines the extraction of patchouli essential oil from dried leaves using a

Clevenger-type apparatus.

Materials and Equipment:

Dried leaves of Pogostemon cablin

Clevenger-type hydrodistillation apparatus

Heating mantle

Round-bottom flask (2 L)

Condenser

Collecting flask
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Distilled water

Anhydrous sodium sulfate

Grinder or mill

Protocol:

Preparation of Plant Material:

Thoroughly dry the leaves of Pogostemon cablin in the shade to a constant weight.

Grind the dried leaves to a coarse powder to increase the surface area for efficient oil

extraction.

Hydrodistillation:

Place 100 g of the powdered leaves into the 2 L round-bottom flask.

Add 1000 mL of distilled water to the flask, ensuring the plant material is fully submerged.

Set up the Clevenger-type apparatus with the flask securely placed in the heating mantle

and the condenser connected to a circulating water source.

Heat the mixture to boiling. The distillation process relies on water vapor to carry the

volatile essential oils from the plant material.[5]

Continue the distillation for a minimum of 6-8 hours to ensure the extraction of heavier

fractions of the oil.[5]

The steam and volatilized essential oil will rise, be cooled by the condenser, and collect in

the graduated tube of the Clevenger apparatus.

As the essential oil is less dense than water, it will form a distinct layer on top of the

hydrosol.

Oil Collection and Drying:
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Once the distillation is complete, carefully collect the separated essential oil from the

graduated tube.

To remove any residual water, dry the collected oil over anhydrous sodium sulfate.

Store the dried essential oil in a sealed, airtight vial in a cool, dark place.

Expected Yield: The expected yield of patchouli essential oil from this process is typically

between 2.0% and 2.5% (w/w) of the dry weight of the leaves.[5]

Part 2: Fractional Distillation of Patchouli Essential Oil
for the Isolation of (+)-Norpatchoulenol
This protocol describes the separation of (+)-Norpatchoulenol from the crude patchouli

essential oil obtained in Part 1. This process is performed under vacuum to prevent the thermal

degradation of the oil components.[6]

Materials and Equipment:

Crude patchouli essential oil

Fractional distillation apparatus with a Vigreux column

Heating mantle with a magnetic stirrer

Round-bottom distillation flask

Condenser

Receiving flasks

Vacuum pump and vacuum gauge

Thermometer

Boiling chips

Protocol:
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Apparatus Setup:

Assemble the fractional distillation apparatus, ensuring all joints are properly sealed for

vacuum application.

Place the crude patchouli essential oil into the distillation flask along with a few boiling

chips.

Fractional Distillation under Vacuum:

Begin to evacuate the system using the vacuum pump, aiming for a pressure of 4-10

mmHg.

Once the desired vacuum is achieved, gradually heat the distillation flask using the

heating mantle.

Monitor the temperature at the head of the distillation column.

Collect the different fractions in separate receiving flasks as the temperature plateaus and

then rises.

Fraction 1 (Light Fraction): This will contain the most volatile components with lower

boiling points.

Intermediate Fractions: As the temperature increases, components with intermediate

boiling points will distill.

(+)-Norpatchoulenol containing Fraction: Based on its boiling point, (+)-
Norpatchoulenol will be concentrated in the fractions collected at a vapor temperature

corresponding to its boiling point at the applied vacuum.

Fraction 4 (Heavy Fraction): This will be enriched in the least volatile components, such

as Patchouli Alcohol.

Analysis and Purification:

Analyze each collected fraction using Gas Chromatography-Mass Spectrometry (GC-MS)

to determine its composition and identify the fraction with the highest concentration of (+)-
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Norpatchoulenol.

Further purification of the (+)-Norpatchoulenol-rich fraction can be achieved by repeated

fractional distillation or by other chromatographic techniques such as column

chromatography.

Visualizations

Plant Material Preparation Hydrodistillation Post-Processing

Dried Pogostemon cablin Leaves Grinding Hydrodistillation in Clevenger Apparatus Separation of Oil and Hydrosol Drying with Anhydrous Na2SO4 Crude Patchouli Essential Oil
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Crude Patchouli Essential Oil

Fractional Distillation (Vacuum)

Fraction 1 (Light Components) Intermediate Fractions (+)-Norpatchoulenol Rich Fraction Fraction 4 (Patchouli Alcohol)

GC-MS Analysis of Fractions

Further Purification (e.g., Column Chromatography)

Isolated (+)-Norpatchoulenol
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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